Cas no 1566324-68-2 (3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid
• CAS No: 1566324-68-2
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• MDL: MFCD30197362
• CID: 5151689
• PubChem ID: 104802196
• Update Time: 2025-10-29

3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanoic acid, 5-bromo-α-hydroxy-
• 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid

• MDL： MFCD30197362
• Inchi： 1S/C8H8BrNO3/c9-6-1-5(3-10-4-6)2-7(11)8(12)13/h1,3-4,7,11H,2H2,(H,12,13)
• InChI Key： HOJNFATVJHFNFN-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC(Br)=C1)C(O)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid

Comprehensive Overview of 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid (CAS No. 1566324-68-2)

3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid (CAS No. 1566324-68-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, combining a 5-bromopyridin-3-yl moiety with a 2-hydroxypropanoic acid side chain. The presence of both bromine and hydroxy functional groups makes this compound a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

In recent years, the demand for halogenated pyridine derivatives like 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and ligands targeting enzymes or receptors. The compound's CAS No. 1566324-68-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural features also align with trends in fragment-based drug design, a hot topic in medicinal chemistry.

The synthesis of 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid typically involves multi-step organic reactions, including halogenation, coupling, and hydroxylation processes. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for verifying its purity and structure. Given the growing emphasis on green chemistry, recent publications have explored eco-friendly synthetic routes for similar bromopyridine derivatives, which could further elevate the compound's industrial appeal.

From a commercial perspective, CAS No. 1566324-68-2 is often listed by specialty chemical suppliers catering to pharmaceutical R&D and contract manufacturing organizations (CMOs). Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, which are common concerns among buyers. Online queries frequently include terms like "3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid supplier" or "1566324-68-2 synthesis protocol," indicating strong market interest.

In summary, 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid represents a critical tool for modern chemical research. Its dual functionality as a brominated heterocycle and hydroxy acid opens doors to diverse applications, from drug development to material innovation. As scientific inquiries into structure-activity relationships (SAR) advance, this compound is poised to remain a focal point in interdisciplinary studies.